Hydroxy thiohypofluorite
Description
Hydroxy thiohypofluorite (HSFO) is a sulfur-, oxygen-, and fluorine-containing compound hypothesized to exhibit unique reactivity due to its mixed functional groups.
Properties
CAS No. |
83045-12-9 |
|---|---|
Molecular Formula |
FHOS |
Molecular Weight |
68.07 g/mol |
IUPAC Name |
hydroxy thiohypofluorite |
InChI |
InChI=1S/FHOS/c1-3-2/h2H |
InChI Key |
ZMKWNAFTWVIMSD-UHFFFAOYSA-N |
Canonical SMILES |
OSF |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: Hydroxy thiohypofluorite can be synthesized through several methods. One common approach involves the reaction of thiophosphoryl chloride with a fluoride source in the presence of a hydroxyl group. The reaction typically requires controlled conditions, such as specific temperatures and pressures, to ensure the desired product is obtained.
Industrial Production Methods: In industrial settings, this compound can be produced using large-scale reactors that allow for precise control of reaction parameters. The use of advanced equipment and techniques ensures high yield and purity of the compound. The production process may involve multiple steps, including purification and quality control measures.
Chemical Reactions Analysis
Types of Reactions: Hydroxy thiohypofluorite undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of hydroxyl, sulfur, and fluorine groups, which contribute to the compound’s reactivity.
Common Reagents and Conditions: Common reagents used in reactions with this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of the reactions.
Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce sulfoxides or sulfones, while substitution reactions may yield various fluorinated compounds.
Scientific Research Applications
Hydroxy thiohypofluorite has a wide range of applications in scientific research. In chemistry, it is used as a reagent for the synthesis of complex molecules and as a catalyst in various reactions. In biology, the compound’s unique properties make it useful for studying enzyme mechanisms and protein interactions. In medicine, this compound is being explored for its potential therapeutic applications, including as an antimicrobial agent. In industry, the compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which hydroxy thiohypofluorite exerts its effects involves interactions with molecular targets and pathways. The hydroxyl group can form hydrogen bonds with other molecules, while the sulfur and fluorine groups contribute to the compound’s reactivity. These interactions can influence various biochemical processes, including enzyme activity and signal transduction pathways.
Comparison with Similar Compounds
Data Table: Comparative Properties
*Estimated based on structural analogs.
Research Findings and Implications
- Reactivity : HSFO’s fluorine and hydroxy groups may enable unique acid-base and redox behavior, distinguishing it from SF₆ and HF .
- Toxicity : Likely exceeds SF₆ but differs from HF due to sulfur-mediated pathways; parallels biotin sulfone’s metabolic challenges .
- Synthesis Challenges : Fluorine’s reactivity complicates isolation; stabilization strategies (e.g., chelation) are critical .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
